{4-[(2-Amino-ethyl)-methyl-amino]-cyclohexyl}-carbamic acid benzyl ester

Specification

• Molecular Formula: C17H27N3O2
• Molecular Weight: 305.4 g/mol
• IUPAC Name: benzyl N-[4-[2-aminoethyl(methyl)amino]cyclohexyl]carbamate
• Standard InChI: InChI=1S/C17H27N3O2/c1-20(12-11-18)16-9-7-15(8-10-16)19-17(21)22-13-14-5-3-2-4-6-14/h2-6,15-16H,7-13,18H2,1H3,(H,19,21)
• Standard InChI Key: ABXCNJORUPJXRJ-UHFFFAOYSA-N
• SMILES: CN(CCN)C1CCC(CC1)NC(=O)OCC2=CC=CC=C2
• Canonical SMILES: CN(CCN)C1CCC(CC1)NC(=O)OCC2=CC=CC=C2

Introduction

Molecular Formula and Weight

While specific data for this compound is not available, similar carbamic acid esters typically have molecular weights in the range of 300-400 g/mol, depending on their exact structure.

Synonyms and Identifiers

No specific synonyms or identifiers (e.g., CAS numbers) are listed for this compound in the available literature.

Potential Synthesis Route

A hypothetical synthesis route might involve:

• Preparation of the Cyclohexyl Amine: Synthesis of the 4-[(2-amino-ethyl)-methyl-amino]-cyclohexyl amine through appropriate substitution reactions.

• Reaction with Carbamoyl Chloride: Reaction of the amine with carbamoyl chloride to form the carbamic acid intermediate.

• Esterification: Esterification of the carbamic acid with benzyl alcohol to form the benzyl ester.

Potential Applications

• Pharmaceuticals: Carbamic acid esters are explored in drug development due to their ability to modulate biological pathways.

• Agricultural Chemicals: Some carbamates are used as pesticides or fungicides.

Data Table: Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number
[4-(2-Amino-acetylamino)-cyclohexyl]-carbamic acid benzyl ester	C16H23N3O3	305.37	1353953-80-6
{4-[(2-Hydroxy-ethyl)-isopropyl-amino]-cyclohexyl}-carbamic acid benzyl ester	C19H30N2O3	334.5	1353981-66-4
{4-[(2-Amino-ethyl)-methyl-amino]-cyclohexyl}-carbamic acid benzyl ester	Not Available	Not Available	Not Available

This table highlights the lack of specific data for {4-[(2-Amino-ethyl)-methyl-amino]-cyclohexyl}-carbamic acid benzyl ester compared to similar compounds.